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Introduction

Bromine chloride (BrCl) is an interhalogen compound that plays a significant role as a
reactive intermediate in various chemical systems, from stratospheric ozone depletion to
aqueous halogen chemistry.[1][2] Its high reactivity also makes it a point of interest in synthetic
chemistry and as a disinfectant. However, this reactivity is intrinsically linked to its limited
stability and propensity to decompose. This technical guide provides an in-depth analysis of the
stability of bromine chloride and its various decomposition pathways, supported by
quantitative data, detailed experimental methodologies, and visual diagrams to elucidate key
processes.

Core Concepts of Bromine Chloride Stability

The stability of bromine chloride is dictated by the relatively weak Br-Cl bond. The bond
energy is intermediate between that of dichlorine (Clz2) and dibromine (Br2).[3] BrCl is known to
be unstable and partially decomposes at room temperature into its elemental constituents,
bromine and chlorine.[4] This equilibrium is a key factor in its chemistry. The compound is a
reddish-yellow gas or liquid with an irritating odor and is a strong oxidizing agent.[4]

Quantitative Data on Bromine Chloride Properties
and Decomposition
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The following tables summarize key quantitative data related to the stability and decomposition
of bromine chloride.

Table 1: Thermochemical and Physical Properties of Bromine Chloride

Property Value Units Reference(s)

Standard Enthalpy of

) 14.6 kJ/mol [3]
Formation (AH°f)
Bond Dissociation

218.9 kJ/mol [3]

Energy (Do)
Molecular Weight 115.357 g/mol [5]
Boiling Point 5 °C [3]
Melting Point -66 °C [3]

Table 2: Kinetic Data for Bromine Chloride Decomposition and Reactions
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Reaction/Proc Rate Constant  Temperature

Conditions Reference(s)
ess (k) (°C)

Thermal
Decomposition
(2BrCl = Brz +
Clz)

2.3x10* 25 Gas Phase [3]

Complete
Hydrolysis (BrCl
- HOBr + H* +
CIh)

3.0 x 108 25 p[H+] 6.4 [1]

Partial Hydrolysis
(to form HOCI 2.4 25 p[H+] 4.31 [1]
and Br™)

Reaction with

) 1.9x10° 25 Aqueous [6]
Bromite (BrOz7)

Reaction with

) 5.2 x 10¢° 25 Aqueous [6]
Chlorite (ClO27)

Decomposition Pathways of Bromine Chloride

Bromine chloride decomposes through several pathways, depending on the conditions. The
primary routes are thermal decomposition, photodecomposition, and hydrolysis in aqueous
environments.

Thermal Decomposition

In the gas phase, bromine chloride exists in equilibrium with bromine and chlorine. The
decomposition is a reversible process that is initiated by the homolytic cleavage of the Br-Cl
bond.

2BrCl(g) = Brz2(g) + Cl2(9)[3]

The forward reaction represents the decomposition of BrCl, while the reverse reaction is its
formation from the elemental halogens.
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Caption: Thermal decomposition and formation equilibrium of BrCl.

Photodecomposition

Bromine chloride is susceptible to photodecomposition, a process of significant importance in
atmospheric chemistry, particularly in polar regions during springtime.[2] Upon absorption of
ultraviolet (UV) radiation, the Br-Cl bond breaks, producing bromine and chlorine radicals.
These radicals can then participate in catalytic cycles that lead to the destruction of ozone (Os).

BrCl + hv - Br + CI[7]
The resulting halogen radicals can react with ozone:
Br+0Os - BrO+02Cl+ 03 - CIO + Oz

The bromine and chlorine monoxide radicals can then react with each other, regenerating the
halogen atoms and also forming BrCl, which can be photolyzed again.

BrO + CIO - Br+ Cl+ O2 BrO + CIO - BrCl + Oz[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Decomposition Pathways]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078175#bromine-chloride-stability-and-
decomposition-pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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